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Compound of Interest

Compound Name: Jak-IN-14

Cat. No.: B8210074 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Jak-IN-14 is a potent and selective inhibitor of Janus kinase 1 (JAK1), a critical

enzyme in cytokine signaling pathways that are implicated in various inflammatory and

autoimmune diseases.[1][2][3] Proper preparation of stock solutions is crucial for ensuring the

accuracy and reproducibility of experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of Jak-IN-14 stock solutions for both in vitro

and in vivo applications.

Chemical and Physical Properties
A summary of the key properties of Jak-IN-14 is presented below. This data is essential for

accurate calculations when preparing stock solutions.
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Property Value Reference

Molecular Formula C₁₉H₁₅FN₄O [4]

Molecular Weight 334.35 g/mol [2][4]

Appearance Solid

Solubility Soluble in DMSO [2][4]

Purity ≥98% [4]

Mechanism of Action
Potent and selective JAK1

inhibitor (IC₅₀ <5 µM)
[1][2]

Signaling Pathway of Jak-IN-14
Jak-IN-14 exerts its effect by inhibiting the JAK-STAT signaling pathway. This pathway is a

primary mechanism for transducing signals from various cytokines and growth factors, which

play a central role in immunity and inflammation.[5] The inhibitor prevents the phosphorylation

and activation of Signal Transducers and Activators of Transcription (STATs), thereby blocking

their translocation to the nucleus and subsequent gene transcription.
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Caption: Simplified JAK-STAT signaling pathway indicating inhibition by Jak-IN-14.
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Experimental Protocols
Materials Required

Jak-IN-14 powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (recommended)

Sterile pipette tips and pipettors

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Workflow: Stock Solution Preparation
The general workflow for preparing a concentrated stock solution of Jak-IN-14 is outlined

below.

Caption: Workflow for preparing Jak-IN-14 stock solutions.

Protocol for Preparing a 10 mM DMSO Stock Solution
Preparation: Bring the vial of Jak-IN-14 powder to room temperature before opening to

prevent condensation.

Calculation: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight (

g/mol )

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mmol/L × 0.001 L × 334.35 g/mol = 3.34 mg
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Weighing: Accurately weigh 3.34 mg of Jak-IN-14 powder and transfer it to a sterile

microcentrifuge tube.

Dissolving: Add 1 mL of sterile DMSO to the tube.

Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

To enhance solubility, the solution can be gently warmed to 37°C or placed in an ultrasonic

bath for a short period.[2]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile, amber

tubes.[2]

Storage: Store the aliquots protected from light. For optimal stability, follow the storage

recommendations in the table below.

Stock Solution Calculation Table
This table provides the required mass of Jak-IN-14 for preparing stock solutions at common

concentrations.

Desired Stock
Concentration

Volume of DMSO to Add to
1 mg Jak-IN-14

Volume of DMSO to Add to
5 mg Jak-IN-14

1 mM 2.99 mL 14.95 mL

5 mM 598.2 µL 2.99 mL

10 mM 299.1 µL 1.50 mL

Table adapted from supplier

data.[2]

Preparation of Working Solutions for In Vitro
Experiments
For cell-based assays, the high-concentration DMSO stock must be diluted to the final working

concentration in the appropriate cell culture medium or buffer.
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Thaw: Thaw a single aliquot of the Jak-IN-14 stock solution at room temperature.

Dilution: Perform a serial dilution if necessary. Directly add the calculated volume of the stock

solution to the experimental medium and mix immediately and thoroughly.

Vehicle Control: It is critical to include a vehicle control in your experiments by adding the

same final concentration of DMSO to the medium as is present in the Jak-IN-14 treated

samples. This accounts for any effects of the solvent on the cells.

Storage and Stability
Proper storage is essential to maintain the integrity and activity of Jak-IN-14.

Condition
Storage
Temperature

Shelf Life Recommendations

Solid Powder -20°C ≥ 3 years
Store in a desiccator,

protected from light.

DMSO Stock Solution -20°C ≤ 1 month
Recommended for

short-term storage.[2]

DMSO Stock Solution -80°C ≤ 6 months
Recommended for

long-term storage.[2]

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is highly recommended to

preserve its stability.[2]

In Vivo Formulations: For animal studies, specific formulations may be required to ensure

solubility and bioavailability. A common formulation for similar inhibitors involves a mixture of

solvents like DMSO, PEG300, Tween 80, and saline.[6] The optimal formulation should be

determined based on the specific experimental model and route of administration.

Disclaimer: This protocol serves as a general guideline. Researchers should consult product-

specific datasheets and may need to optimize the protocol for their specific experimental setup.

Always adhere to laboratory safety procedures when handling chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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